Cas no 75647-01-7 ((R)-4-Amino-2-((tert-butoxycarbonyl)amino)-4-oxobutanoic acid)

• Product Name: (R)-4-Amino-2-((tert-butoxycarbonyl)amino)-4-oxobutanoic acid
• CAS No: 75647-01-7
• MF: C₉H₁₆N₂O₅
• MW: 232.233742713928
• MDL: MFCD00065558
• CID: 59713
• PubChem ID: 1623168
• Update Time: 2025-04-18

(R)-4-Amino-2-((tert-butoxycarbonyl)amino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• Boc-D-Asparagine
• N-(tert-Butoxycarbonyl)-D-asparagine
• Boc-D-Asn-OH
• Nalpha-(tert-Butoxycarbonyl)-D-asparagine
• (2R)-4-amino-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxobutanoic acid
• BOC-D-ASN BR
• N-alpha-Boc-D-asparagine
• N-α-Boc-D-asparagine
• Nα-Boc-D-asparagine
• BOC-D-ASN
• Boc-L-Asn-OH
• Nalpha-Boc-D-asparagine
• D-Asparagine, N2-[(1,1-dimethylethoxy)carbonyl]-
• N-BOC-D-ASPARAGINE
• N2-[(tert-butoxy)carbonyl]-L-asparagine
• PubChem14931
• N-
• A-Boc-D-asparagine
• BOC-(D)-Asn-OH
• DT
• (R)-4-Amino-2-((tert-butoxycarbonyl)amino)-4-oxobutanoic acid
• CHEMBL1222169
• AKOS016842899
• EN300-1589954
• SCHEMBL1486143
• AS-12727
• M06170
• (TERT-BUTOXYCARBONYL)-D-ASPARAGINE
• J-300045
• AC-24165
• AM81558
• HY-W012220
• CS-W012936
• B2964
• FD21162
• Q-101665
• DTXSID00364634
• (2R)-4-Amino-2-({[(2-methyl-2-propanyl)oxy]carbonyl}amino)-4-oxobutanoic acid
• N-ALPHA-T-BUTYLOXYCARBONYL-D-ASPARAGINE
• (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-carbamoylpropanoic acid
• FYYSQDHBALBGHX-RXMQYKEDSA-N
• C9H16N2O5
• Boc-D-Asn-OH, >=98.0% (TLC)
• (R)-4-AMINO-2-(TERT-BUTOXYCARBONYLAMINO)-4-OXOBUTANOIC ACID
• 75647-01-7
• MFCD00065558
• CHEBI:180549
• NALPHA-(TERT-BUTOXYCARBONYL)-D-ASPARAGIN
• (2R)-2-[(tert-butoxycarbonyl)amino]-3-carbamoylpropanoic acid

• MDL： MFCD00065558
• Inchi： 1S/C9H16N2O5/c1-9(2,3)16-8(15)11-5(7(13)14)4-6(10)12/h5H,4H2,1-3H3,(H2,10,12)(H,11,15)(H,13,14)/t5-/m1/s1
• InChI Key： FYYSQDHBALBGHX-RXMQYKEDSA-N
• SMILES： O(C(N[C@@H](C(=O)O)CC(N)=O)=O)C(C)(C)C
• BRN： 4843040

Computed Properties

• Exact Mass: 232.10600
• Monoisotopic Mass: 232.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: -0.6
• Topological Polar Surface Area: 119

Experimental Properties

• Color/Form: White powder
• Density: 1.2896 (rough estimate)
• Melting Point: 165-169 ºC
• Boiling Point: 481.7±40.0°C at 760 mmHg
• Flash Point: 245.1 °C
• Refractive Index: 7.7 ° (C=1, DMF)
• PSA: 118.72000
• LogP: 0.93090
• Solubility: Not determined
• Specific Rotation: 9 º (c=1, DMF)

(R)-4-Amino-2-((tert-butoxycarbonyl)amino)-4-oxobutanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters